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Compound of Interest

Compound Name: Tas-108

Cat. No.: B1683770 Get Quote

For researchers and scientists engaged in the vital work of drug development, the proper

handling and disposal of investigational compounds like Tas-108 is a critical component of

laboratory safety and regulatory compliance. While a specific, publicly available Safety Data

Sheet (SDS) for Tas-108 (also known as SR-16234), a novel steroidal antiestrogen, is not

readily accessible, established protocols for the disposal of potent pharmaceutical compounds

in a research setting provide a clear and safe path forward. Tas-108 is an orally active,

steroidal anti-estrogen drug candidate that has been in clinical development for the treatment

of breast cancer.[1][2]

It is imperative to recognize that the SDS is the cornerstone of chemical safety in the

laboratory. This document provides comprehensive information on the physical, chemical, and

toxicological properties of a substance, as well as specific recommendations for its safe

handling, storage, and disposal. In the absence of a specific SDS for Tas-108, a conservative

approach must be taken, treating the compound as a potent, biologically active substance.

General Principles for the Disposal of Investigational
Pharmaceutical Compounds
The following procedures are based on best practices for the disposal of research-grade

pharmaceutical waste and are intended to provide a framework for establishing safe and

compliant disposal protocols within your institution.

1. Waste Identification and Segregation:
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Primary Contaminated Materials: All materials that have come into direct contact with Tas-
108 should be considered hazardous waste. This includes, but is not limited to:

Unused or expired neat compound.

Solutions containing Tas-108.

Contaminated personal protective equipment (PPE) such as gloves, lab coats, and safety

glasses.

Glassware, plasticware, and other lab consumables (e.g., pipette tips, weighing boats,

centrifuge tubes).

Spill cleanup materials.

Segregation: Tas-108 waste should be segregated from other waste streams, such as

general laboratory waste, sharps, and biohazardous waste, unless it is also contaminated

with those materials. Use dedicated, clearly labeled waste containers.

2. Waste Containment:

Solid Waste:

Collect solid waste in a designated, leak-proof, and puncture-resistant container lined with

a heavy-duty plastic bag.

The container should have a secure, tight-fitting lid to prevent spillage and exposure.

Label the container clearly with "Hazardous Pharmaceutical Waste," the name of the

compound (Tas-108), and the appropriate hazard symbols (e.g., toxic).

Liquid Waste:

Collect liquid waste in a designated, leak-proof, and shatter-resistant container (e.g., high-

density polyethylene or glass with a secondary container).

Do not mix incompatible waste streams in the same container.
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The container should be securely capped and clearly labeled as "Hazardous

Pharmaceutical Waste," with the name of the compound and its solvent, and the

appropriate hazard symbols.

Sharps Waste:

Any sharps (e.g., needles, scalpels) contaminated with Tas-108 should be disposed of in a

designated, puncture-proof sharps container that is also labeled as containing hazardous

pharmaceutical waste.

3. Decontamination Procedures:

Work Surfaces: Decontaminate all work surfaces (e.g., benchtops, fume hood surfaces) that

may have come into contact with Tas-108. A validated decontamination procedure should be

used. This may involve a sequence of cleaning with a detergent solution followed by a

solvent known to dissolve Tas-108, and then a final rinse. The specific solvents should be

chosen based on the chemical properties of Tas-108, which are not publicly available. In the

absence of this information, a conservative approach using a sequence of water, a suitable

organic solvent (like ethanol or isopropanol, if compatible), and a final water rinse is a

reasonable starting point, but this should be validated.

Glassware: Reusable glassware should be decontaminated using a validated procedure

before being washed and returned to general use. This may involve soaking in a suitable

decontamination solution or solvent.

4. Final Disposal:

Licensed Waste Contractor: The ultimate disposal of Tas-108 waste must be carried out by a

licensed hazardous waste disposal contractor. This is not a substance that can be disposed

of down the drain or in regular landfill.

Incineration: High-temperature incineration at a permitted hazardous waste facility is the

preferred method of disposal for most potent pharmaceutical compounds, as it ensures

complete destruction of the active molecule.

Documentation: Maintain a detailed inventory of all Tas-108 waste, including the amount,

date of generation, and date of pickup by the waste contractor. These records are essential
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for regulatory compliance.

Quantitative Data Summary
Due to the limited publicly available data for Tas-108, a comprehensive quantitative summary is

not possible. However, the following table outlines the key parameters that would typically be

found in an SDS and are critical for a full risk assessment and disposal plan.

Parameter Value Reference

Chemical Name Tas-108 (SR-16234) [1]

CAS Number 229634-97-3 Not publicly available

Molecular Formula C₃₃H₄₇NO₃ Not publicly available

LD50 (Oral, Rat) Data not available Not publicly available

Ecotoxicity Data not available Not publicly available

Recommended Exposure

Limits
Data not available Not publicly available

Experimental Protocols
Specific experimental protocols for the handling and disposal of Tas-108 would be proprietary

to the developing organizations (SRI International and Taiho Pharmaceutical). Researchers

should develop their own standard operating procedures (SOPs) for the use and disposal of

this compound based on the general principles outlined above and in consultation with their

institution's Environmental Health and Safety (EHS) department.

An essential internal protocol would be a Spill Response Plan:

Evacuate: Immediately evacuate the affected area.

Notify: Inform your supervisor and the institutional EHS department.

Secure: Prevent entry into the spill area.

Assess: From a safe distance, assess the extent of the spill and any immediate hazards.
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Cleanup (if trained): Only personnel trained in hazardous spill response should perform

cleanup. This will involve:

Donning appropriate PPE (e.g., double gloves, lab coat, safety goggles, and a respirator if

the compound is volatile or a powder).

Containing the spill with absorbent materials.

Carefully collecting the absorbed material and any contaminated debris into a designated

hazardous waste container.

Decontaminating the spill area.

Visual Guidance: Disposal Decision Pathway
The following diagram illustrates a logical workflow for the proper disposal of materials

contaminated with Tas-108.
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Caption: Decision workflow for the segregation and disposal of Tas-108 waste.
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By adhering to these general principles and working closely with your institution's safety

professionals, you can ensure the safe and compliant disposal of investigational compounds

like Tas-108, protecting both yourself and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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